Cas no 33225-60-4 (2-Propan-1,1,1,2-d4-ol(9CI))

2-Propan-1,1,1,2-d4-ol(9CI) structure
2-Propan-1,1,1,2-d4-ol(9CI) structure
Product Name:2-Propan-1,1,1,2-d4-ol(9CI)
CAS No:33225-60-4
MF:C3H8O
MW:64.119668006897
CID:294113
PubChem ID:90471563
Update Time:2025-04-19

2-Propan-1,1,1,2-d4-ol(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propan-1,1,1,2-d4-ol(9CI)
    • Isopropyl-1,2,2,2-d4alcohol (8CI)
    • 33225-60-4
    • ISO-PROPYL-1,1,1,2-D4 ALCOHOL
    • Inchi: 1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i1D3,3D
    • InChI Key: KFZMGEQAYNKOFK-VYMTUXDUSA-N
    • SMILES: OC([2H])(C)C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 64.083
  • Monoisotopic Mass: 64.083
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 10.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 0.3

Experimental Properties

  • PSA: 20.23000
  • LogP: 0.38710
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